Cas no 1065088-21-2 (4-Amino-3-bromo-6-fluoroquinoline)

• Product Name: 4-Amino-3-bromo-6-fluoroquinoline
• CAS No: 1065088-21-2
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• MDL: MFCD13619792
• CID: 2625963
• PubChem ID: 45925855
• Update Time: 2025-05-23

4-Amino-3-bromo-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL439853
• 1065088-21-2
• MFCD13619792
• DTXSID80672744
• 4-Amino-3-bromo-6-fluoroquinoline

• MDL： MFCD13619792
• Inchi： 1S/C9H6BrFN2/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H,(H2,12,13)
• InChI Key： RHGXUHXNUGSNLG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=CC2=C1N)F

Computed Properties

• Exact Mass: 239.96984Da
• Monoisotopic Mass: 239.96984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Amino-3-bromo-6-fluoroquinoline

Comprehensive Overview of 4-Amino-3-bromo-6-fluoroquinoline (CAS No. 1065088-21-2)

4-Amino-3-bromo-6-fluoroquinoline (CAS No. 1065088-21-2) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the halogenated quinoline family, characterized by its unique molecular structure featuring amino, bromo, and fluoro functional groups. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors.

The growing interest in 4-Amino-3-bromo-6-fluoroquinoline aligns with current trends in precision medicine and targeted therapy. As the pharmaceutical industry shifts toward personalized treatment approaches, compounds like this fluoroquinoline derivative are being investigated for their ability to modulate specific biological pathways. Recent publications have highlighted its relevance in cancer research, where its structural features may contribute to improved drug selectivity and reduced side effects compared to traditional therapies.

From a synthetic chemistry perspective, CAS 1065088-21-2 represents an interesting case study in heterocyclic compound modification. The strategic placement of halogen atoms (bromo and fluoro) at the 3 and 6 positions respectively, combined with the amino group at position 4, creates unique electronic properties that influence its reactivity profile. These characteristics make it valuable for structure-activity relationship (SAR) studies, particularly in optimizing bioavailability and metabolic stability of potential drug candidates.

The compound's potential extends beyond pharmaceuticals into material science applications. Its conjugated π-system and functional group arrangement have shown promise in developing organic semiconductors and fluorescent probes. This dual applicability in both life sciences and advanced materials makes 4-Amino-3-bromo-6-fluoroquinoline a subject of cross-disciplinary research, addressing common search queries about multi-functional compounds and versatile chemical intermediates.

Quality control and analytical characterization of 1065088-21-2 require sophisticated techniques such as HPLC-MS and NMR spectroscopy. The presence of multiple substituents on the quinoline core creates challenges in isomeric purity determination, a topic frequently searched by analytical chemists. Recent advancements in chromatographic separation methods have improved the reliable quantification of this compound, supporting its use in high-throughput screening applications.

Environmental and green chemistry considerations are increasingly important for compounds like 4-Amino-3-bromo-6-fluoroquinoline. Researchers are investigating more sustainable synthesis routes that minimize hazardous byproducts, responding to industry demands for eco-friendly chemical processes. The development of catalytic methods for introducing the bromo and fluoro substituents represents an active area of investigation, aligning with searches for atom-economical reactions in organic synthesis.

In the context of intellectual property landscape, CAS 1065088-21-2 appears in several patent applications related to small molecule therapeutics. This reflects the compound's potential value in drug development pipelines, particularly for orphan diseases and neglected tropical diseases where novel chemical scaffolds are urgently needed. The patent activity surrounding this molecule makes it relevant to searches about emerging pharmaceutical compounds and patent chemistry.

Storage and handling recommendations for 4-Amino-3-bromo-6-fluoroquinoline emphasize protection from light and moisture, with optimal conditions being inert atmosphere at low temperatures. These precautions maintain the compound's stability for long-term research use, addressing common laboratory management questions. Proper storage is particularly important given the compound's potential for photochemical degradation, a consideration frequently overlooked in chemical inventory management.

The future research directions for 1065088-21-2 likely involve exploration of its biological activity spectrum through systematic screening against various molecular targets. Computational chemistry approaches, including molecular docking studies, may help predict its interactions with potential biological receptors. Such investigations would address growing interest in in silico drug design methods that complement traditional medicinal chemistry approaches.

From a commercial perspective, the availability of 4-Amino-3-bromo-6-fluoroquinoline from specialty chemical suppliers meets the needs of contract research organizations and academic laboratories engaged in hit-to-lead optimization programs. The compound's pricing and bulk availability are common search parameters for procurement specialists, reflecting the practical considerations in research chemical sourcing.